Cas no 37818-48-7 (Propanedioyl dichloride, phenyl-)

Propanedioyl dichloride, phenyl- structure
37818-48-7 structure
Product Name:Propanedioyl dichloride, phenyl-
CAS No:37818-48-7
MF:C9H6Cl2O2
MW:217.0487408638
CID:1485992
PubChem ID:12294915
Update Time:2025-04-21

Propanedioyl dichloride, phenyl- Chemical and Physical Properties

Names and Identifiers

    • Propanedioyl dichloride, phenyl-
    • 2-phenylpropanedioyl dichloride
    • DLTWEQZAWUHBDH-UHFFFAOYSA-N
    • SCHEMBL1375360
    • 37818-48-7
    • phenylmalonic acid dichloride
    • Phenylmalonylchlorid
    • DTXSID00485393
    • Inchi: 1S/C9H6Cl2O2/c10-8(12)7(9(11)13)6-4-2-1-3-5-6/h1-5,7H
    • InChI Key: DLTWEQZAWUHBDH-UHFFFAOYSA-N
    • SMILES: ClC(C(C(=O)Cl)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 215.97458
  • Monoisotopic Mass: 215.9744848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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